Cas no 922450-46-2 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide
• CAS No: 922450-46-2
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5448460
• PubChem ID: 41581944
• Update Time: 2025-07-31

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• 922450-46-2
• AKOS024479151
• F2982-0081
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(benzylsulfonyl)acetamide
• VU0506894-1
• N-[2-(1H-benzimidazol-2-yl)phenyl]-2-benzylsulfonylacetamide
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-phenylmethanesulfonylacetamide
• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide

• Inchi： 1S/C22H19N3O3S/c26-21(15-29(27,28)14-16-8-2-1-3-9-16)23-18-11-5-4-10-17(18)22-24-19-12-6-7-13-20(19)25-22/h1-13H,14-15H2,(H,23,26)(H,24,25)
• InChI Key： ZNOMXWSACUDKMZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 405.11471265g/mol
• Monoisotopic Mass: 405.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide

Comprehensive Overview of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide (CAS No. 922450-46-2)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide (CAS No. 922450-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to the class of sulfonylacetamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents, especially in the fields of anti-inflammatory and anticancer drug development.

The molecular structure of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide features a benzodiazole moiety linked to a phenylmethanesulfonylacetamide group, which contributes to its stability and reactivity. This combination makes it a valuable candidate for studying enzyme inhibition and receptor binding mechanisms. Recent studies have explored its interactions with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. These investigations align with current trends in precision medicine and targeted therapy, where understanding molecular interactions is paramount.

In the context of drug discovery, CAS No. 922450-46-2 has been examined for its potential to modulate cellular pathways associated with oxidative stress and apoptosis. These properties are particularly relevant given the growing interest in neuroprotective agents and anti-aging compounds. For instance, its sulfonyl group may contribute to redox modulation, a hot topic in research on neurodegenerative diseases like Alzheimer's and Parkinson's. Such applications are frequently searched by professionals in biotechnology and pharmacology, reflecting the compound's relevance in cutting-edge science.

From a synthetic chemistry perspective, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide exemplifies the importance of heterocyclic chemistry in modern medicinal chemistry. Its benzodiazole core is a common motif in FDA-approved drugs, underscoring its versatility. Researchers are also investigating its structure-activity relationships (SAR) to optimize its efficacy and reduce potential off-target effects. This aligns with the broader industry focus on safer drug design and computational modeling, which are frequently discussed in scientific forums and academic publications.

The compound's physicochemical properties, such as its solubility and logP value, are critical for its bioavailability and formulation development. These factors are often queried in pharmaceutical databases and patent searches, highlighting the practical considerations in its application. Additionally, its stability under various pH conditions and thermal stress is of interest to process chemists working on scale-up synthesis.

In summary, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenylmethanesulfonylacetamide (CAS No. 922450-46-2) represents a promising scaffold in drug development, with potential applications spanning therapeutics, diagnostics, and chemical biology. Its study addresses key questions in molecular pharmacology and resonates with contemporary research trends, making it a subject of ongoing exploration and innovation.